Cas no 2169558-31-8 (2-methyl-6-(piperidin-3-yl)piperidine-4-carboxylic acid)

• Product Name: 2-methyl-6-(piperidin-3-yl)piperidine-4-carboxylic acid
• CAS No: 2169558-31-8
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 6254531
• PubChem ID: 165553196
• Update Time: 2025-06-24

2-methyl-6-(piperidin-3-yl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-6-(piperidin-3-yl)piperidine-4-carboxylic acid
• EN300-1477570
• 2169558-31-8

• Inchi： 1S/C12H22N2O2/c1-8-5-10(12(15)16)6-11(14-8)9-3-2-4-13-7-9/h8-11,13-14H,2-7H2,1H3,(H,15,16)
• InChI Key： GJLDPNJVRVVDFZ-UHFFFAOYSA-N
• SMILES： OC(C1CC(C)NC(C1)C1CNCCC1)=O

Computed Properties

• Exact Mass: 226.168127949g/mol
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 61.4Ų

Additional information on 2-methyl-6-(piperidin-3-yl)piperidine-4-carboxylic acid

Introduction to 2-methyl-6-(piperidin-3-yl)piperidine-4-carboxylic acid (CAS No. 2169558-31-8)

2-methyl-6-(piperidin-3-yl)piperidine-4-carboxylic acid, identified by the CAS number 2169558-31-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine family, a class of heterocyclic amines known for their broad spectrum of biological activities and utility in drug design. The structural features of 2-methyl-6-(piperidin-3-yl)piperidine-4-carboxylic acid, particularly its dual piperidine moieties and carboxylic acid functionality, make it a versatile scaffold for the development of novel therapeutic agents.

The chemical structure of this compound consists of a central piperidine ring substituted with a methyl group at the 2-position and another piperidine ring linked at the 6-position through an amine group. The presence of the carboxylic acid group at the 4-position further enhances its reactivity, allowing for various chemical modifications that can be exploited in drug synthesis. Such structural motifs are frequently explored in medicinal chemistry due to their ability to interact with biological targets in multiple ways, including through hydrogen bonding and hydrophobic interactions.

In recent years, there has been a growing interest in piperidine derivatives as pharmacophores in the design of small-molecule drugs. The 2-methyl-6-(piperidin-3-yl)piperidine-4-carboxylic acid scaffold has shown promise in several therapeutic areas, including central nervous system (CNS) disorders, oncology, and infectious diseases. Its unique structural properties make it an attractive candidate for further investigation into its potential pharmacological effects.

One of the most compelling aspects of 2-methyl-6-(piperidin-3-yl)piperidine-4-carboxylic acid is its potential as a building block for more complex molecules. The carboxylic acid group can be easily transformed into esters, amides, or other functional groups, enabling the synthesis of a wide range of derivatives with tailored biological activities. This flexibility is particularly valuable in drug discovery pipelines, where rapid and efficient synthesis of analogs is often required to optimize potency and selectivity.

Recent studies have highlighted the importance of piperidine derivatives in the development of drugs targeting neurological disorders. For instance, compounds with similar structural motifs have been investigated for their potential as monoamine oxidase (MAO) inhibitors, which are used in the treatment of depression and other mood disorders. The presence of both piperidine rings in 2-methyl-6-(piperidin-3-yl)piperidine-4-carboxylic acid suggests that it may exhibit inhibitory activity against such enzymes, although further research is needed to confirm this hypothesis.

The synthesis of 2-methyl-6-(piperidin-3-yl)piperidine-4-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, reductive amination, and cyclization processes. The choice of starting materials and reaction conditions can significantly impact the efficiency of the synthesis, making it essential for chemists to carefully consider these factors when developing new procedures.

In addition to its potential therapeutic applications, 2-methyl-6-(piperidin-3-yl)piperidine-4-carboxylic acid has also been studied for its role in material science and chemical biology. Its ability to form stable complexes with other molecules makes it a valuable tool for studying protein-ligand interactions and developing new diagnostic probes. Furthermore, its structural features may contribute to its stability under various conditions, making it suitable for use in industrial applications where durability is important.

The pharmacokinetic properties of 2-methyl-6-(piperidin-3-yl)piperidine-4-carboxylic acid are another area of interest for researchers. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its suitability as a drug candidate. Preliminary studies suggest that its molecular structure may confer favorable pharmacokinetic profiles, such as good solubility and bioavailability, although more extensive testing is needed to validate these findings.

The future prospects for 2-methyl-6-(piperidin-3-yl)piperidine-4-carboxylic acid are promising, with ongoing research aimed at exploring its full potential in drug development. Collaborative efforts between synthetic chemists, pharmacologists, and biologists will be essential to translate this compound from a laboratory curiosity into a viable therapeutic agent. As our understanding of biological systems continues to grow, it is likely that new applications for this versatile molecule will emerge.

In conclusion,2-methyl -6-( p i per i d i n - 3 - y l ) p i per i d i n e - 4 - c ar b o x y l i c ac i d ( CAS No .2169558 - 31 - 8) represents an exciting opportunity for innovation in pharmaceutical chemistry . Its unique structural features , coupled with its potential biological activities , make it a valuable scaffold for the development of novel drugs . As research progresses , we can expect to see further applications emerge , solidifying its role as a key player in medicinal chemistry .